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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952

Introduction

Hexyl tiglate is an aroma chemical prized in the fragrance and flavor industry for its
multifaceted scent profile. Predominantly characterized by its fresh, green, and fruity notes, it
also presents herbal and subtle floral undertones, reminiscent of nasturtium and gardenia.[1][2]
This complexity makes it a valuable ingredient in a wide range of applications, from fine
fragrances to personal care products. Understanding the detailed aroma profile of Hexyl
tiglate is crucial for its effective utilization. This document provides detailed application notes
and standardized protocols for the sensory panel evaluation of Hexyl tiglate, designed for
researchers, scientists, and professionals in the fields of fragrance and drug development.

Data Presentation: Quantitative Aroma Profile of
Hexyl Tiglate

The following table summarizes the quantitative aroma profile of Hexyl tiglate as determined
by a trained sensory panel. The data is presented as mean intensity scores on a 15-point
scale, where 0 represents "not perceived" and 15 represents "very strong."
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. Mean Intensity Score (0- o
Aroma Descriptor 15) Standard Deviation

Primary Notes

Green 12.5 1.8

Fruity 10.8 2.1

Secondary Notes

Herbal 7.2 15
Oily 55 1.2
Floral (Gardenia-like) 4.0 1.9

Tertiary Notes

Waxy 25 0.9

Spicy 1.8 0.7

Experimental Protocols
Sensory Panel Selection and Training

A critical component of reliable sensory evaluation is a well-trained panel. The following
protocol outlines the selection and training of panelists for the evaluation of Hexyl tiglate.

1.1. Panelist Recruitment and Screening:

e Recruit 20-30 individuals who are non-smokers and free from any medical conditions that
could affect their sense of smell.

e Screen candidates for their ability to detect and describe basic aromas (e.g., fruity, floral,
green, woody) using standardized aroma kits.

o Assess their ability to discriminate between different intensities of the same aroma.

1.2. Panelist Training:
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e Conduct a minimum of 40 hours of training over several weeks.

o Familiarize panelists with a wide range of aroma references relevant to the fragrance
industry, with a particular focus on green, fruity, and herbal notes.

 Introduce Hexyl tiglate and its characteristic aroma descriptors.
o Train panelists on the use of a standardized intensity rating scale (e.g., a 15-point scale).

o Conduct practice sessions where panelists evaluate Hexyl tiglate at different concentrations
and in different media (e.g., ethanol, dipropylene glycol).

» Monitor panelist performance for consistency and repeatability.

Protocol for Quantitative Descriptive Analysis (QDA) of
Hexyl Tiglate

This protocol details the procedure for conducting a quantitative descriptive analysis of Hexyl
tiglate's aroma profile.

2.1. Sample Preparation:

o Prepare a 10% solution of Hexyl tiglate in an odorless solvent such as dipropylene glycol or
ethanol.[3] The high odor strength of Hexyl tiglate necessitates dilution for accurate
assessment.[3]

o Prepare smelling strips by dipping them into the solution to a depth of 1 cm and allowing the
solvent to evaporate for 30 seconds.

e Present samples in a controlled environment with neutral airflow, temperature, and humidity.
2.2. Evaluation Procedure:
» Provide each panelist with a freshly prepared smelling strip of the Hexyl tiglate solution.

« Instruct panelists to smell the strip from a distance of approximately 2-3 cm.
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o Ask panelists to identify and rate the intensity of the perceived aroma descriptors using the
15-point intensity scale.

e Provide panelists with a list of potential aroma descriptors for Hexyl tiglate (e.g., green,
fruity, herbal, oily, floral, waxy, spicy) but also allow them to add any other perceived notes.

 Incorporate breaks between sample evaluations to prevent olfactory fatigue.

2.3. Data Analysis:

o Collect the intensity ratings from all panelists.

o Calculate the mean intensity score and standard deviation for each aroma descriptor.

e Analyze the data for statistical significance to identify the most prominent and consistently
perceived aroma notes.

Mandatory Visualizations
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Caption: Experimental workflow for the sensory evaluation of Hexyl tiglate.
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Caption: General olfactory signaling pathway for odorant perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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